Cas no 65010-89-1 (Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate)
65010-89-1 structure
Product Name:Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate
CAS No:65010-89-1
MF:C12H11ClN2O3S
MW:298.745340585709
CID:2675303
PubChem ID:12382793
Update Time:2025-04-21
Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-[(CHLOROACETYL)AMINO]-6-BENZOTHIAZOLECARBOXYLIC ACID ETHYL ESTER
- ethyl 2-[(2-chloroacetyl)amino]-1,3-benzothiazole-6-carboxylate
- Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate
- DTXSID80495556
- AKOS000297939
- 65010-89-1
-
- Inchi: 1S/C12H11ClN2O3S/c1-2-18-11(17)7-3-4-8-9(5-7)19-12(14-8)15-10(16)6-13/h3-5H,2,6H2,1H3,(H,14,15,16)
- InChI Key: DVCVCFKHXXVFBX-UHFFFAOYSA-N
- SMILES: ClCC(NC1=NC2C=CC(C(=O)OCC)=CC=2S1)=O
Computed Properties
- Exact Mass: 298.0178911Da
- Monoisotopic Mass: 298.0178911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 96.5Ų
Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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